Cas no 1260861-58-2 (3-3-fluoro-5-(trifluoromethyl)phenylpiperidine)

• Product Name: 3-3-fluoro-5-(trifluoromethyl)phenylpiperidine
• CAS No: 1260861-58-2
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 6563912
• PubChem ID: 117116497
• Update Time: 2025-10-31

3-3-fluoro-5-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-3-fluoro-5-(trifluoromethyl)phenylpiperidine
• 3-[3-fluoro-5-(trifluoromethyl)phenyl]piperidine
• 1260861-58-2
• EN300-1932468

• Inchi： 1S/C12H13F4N/c13-11-5-9(8-2-1-3-17-7-8)4-10(6-11)12(14,15)16/h4-6,8,17H,1-3,7H2
• InChI Key： IIMNKPHFNFTVMU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1CNCCC1

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 3-3-fluoro-5-(trifluoromethyl)phenylpiperidine

Introduction to 3-Fluoro-5-(trifluoromethyl)phenylpiperidine (CAS No. 1260861-58-2)

3-Fluoro-5-(trifluoromethyl)phenylpiperidine, with the CAS number 1260861-58-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a piperidine ring and a fluoro-substituted phenyl group with a trifluoromethyl moiety. The combination of these functional groups imparts specific pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-Fluoro-5-(trifluoromethyl)phenylpiperidine is particularly interesting due to its potential to modulate various biological targets. The piperidine ring, a common structural motif in many pharmaceuticals, is known for its ability to enhance the lipophilicity and bioavailability of compounds. The presence of the fluoro and trifluoromethyl groups further enhances the compound's stability and metabolic resistance, making it an attractive scaffold for drug design.

Recent studies have explored the pharmacological properties of 3-Fluoro-5-(trifluoromethyl)phenylpiperidine in detail. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, cognition, and sensory perception. Compounds that selectively target these receptors have shown promise in treating conditions such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry reported that 3-Fluoro-5-(trifluoromethyl)phenylpiperidine exhibits potent and selective antagonism at the 5-HT_2A receptor. This property makes it a potential lead compound for developing novel antidepressants and anxiolytics. The researchers found that the compound's unique structure allows it to bind selectively to the 5-HT_2A receptor without significant affinity for other serotonin receptor subtypes, thereby minimizing potential side effects.

In addition to its serotonin receptor activity, 3-Fluoro-5-(trifluoromethyl)phenylpiperidine has also been investigated for its potential as a dopamine D₂ receptor antagonist. Dopamine D₂ receptors are implicated in several neurological disorders, including Parkinson's disease and schizophrenia. A study published in the European Journal of Pharmacology demonstrated that 3-Fluoro-5-(trifluoromethyl)phenylpiperidine effectively blocks dopamine D₂ receptors in vitro, suggesting its potential as a therapeutic agent for these conditions.

The pharmacokinetic properties of 3-Fluoro-5-(trifluoromethyl)phenylpiperidine have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates good oral bioavailability, while its metabolic stability ensures prolonged therapeutic effects. These characteristics make it an ideal candidate for further preclinical and clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Fluoro-5-(trifluoromethyl)phenylpiperidine. Preliminary results from phase I trials have indicated that the compound is well-tolerated by human subjects with minimal adverse effects. These findings are encouraging and support further investigation into its therapeutic potential.

In conclusion, 3-Fluoro-5-(trifluoromethyl)phenylpiperidine (CAS No. 1260861-58-2) is a promising compound with diverse pharmacological activities. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable candidate for developing new treatments for various neurological and psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its potential as a future pharmaceutical agent.